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Compound of Interest |

Compound Name: Ethyl 2-hydroxy-5-nitrobenzoate
CAS No.: 42348-40-3
Cat. No.: B3136712
- 7

Executive Summary & Strategic Utility

Ethyl 2-hydroxy-5-nitrobenzoate (also known as Ethyl 5-nitrosalicylate) is a critical
pharmacophore intermediate, frequently employed in the synthesis of anthelmintics (e.qg.,
Niclosamide analogs) and anti-inflammatory agents (Mesalamine derivatives).

While often categorized generically as an "irritant,” this compound possesses specific structural
alerts—namely the nitro-aromatic moiety and the phenolic ester linkage—that dictate a more
rigorous handling protocol than standard organic solids. This guide moves beyond the standard
Safety Data Sheet (SDS) to provide a causal, mechanistic approach to handling, emphasizing
thermal stability and exposure control.

Chemical Identity & Physicochemical Profiling[1][2]
[31[41[5]

Understanding the molecule's physical state is the first step in risk mitigation. The presence of
the nitro group (

) introduces a dipole moment that influences solubility and potential energetic properties.
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Specification

Operational Implication

Chemical Name

Ethyl 2-hydroxy-5-

nitrobenzoate

Synonyms: Ethyl 5-

nitrosalicylate

CAS Number

55822-68-3 (Ester); 96-97-9
(Parent Acid)

Verify CAS on container;
properties differ significantly
from the acid.[1]

Molecular Formula

MW: 211.17 g/mol

Physical State

Yellow Crystalline Solid

Dust generation is the primary

exposure vector.

DSC Warning: Do not heat

above 150°C without thermal

Melting Point ~100-105 °C (Experimental) scanning; nitro compounds
can decompose
exothermically.

) Use organic solvents for spill
B DMSO, EtOAc, DCM; Poor in o ]
Solubility cleanup; water is ineffective for

Water

dissolution.

Senior Scientist Note: Do not confuse this ester with its parent acid, 5-nitrosalicylic acid (MP

>220°C). The ester has a lower melting point and higher lipophilicity, increasing skin permeation

rates.

Hazard Identification & Toxicology (The "Why")

We utilize the GHS (Globally Harmonized System) framework, but we interpret it through a

toxicological lens to understand why these hazards exist.

Structural Alerts & GHS Classification
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e H302 (Harmful if swallowed): Nitro-aromatics can undergo enzymatic reduction in vivo to
form hydroxylamines, which are potent methemoglobinemia inducers.

e H315/H319 (Skin/Eye Irritation): The phenolic hydroxyl group is weakly acidic (

), capable of protein denaturation on mucosal surfaces.

o H335 (Respiratory Irritation): Fine dust particles act as mechanical and chemical irritants in
the alveoli.

Thermal & Energetic Hazards

While mono-nitro aromatics are generally stable, the combination of an ester and a nitro group
requires caution.

o Protocol: Never distill reaction mixtures containing this compound to dryness without a prior
Differential Scanning Calorimetry (DSC) test to rule out decomposition onset temperatures.

Strategic Handling & Engineering Controls[6]

This section details the "Self-Validating System" for handling. The goal is to prevent exposure
rather than react to it.[2]

Workflow Logic: Risk Assessment

Before opening the container, follow this decision logic to select the correct engineering
controls.

Weighing/Transfer Fume Hood +

Anti-Static Spatula

Solid / Powder High Dust Risk

Physical State?

Task: Handle Ethyl 2-hydroxy-5-nitrobenzoate

Fume Hood +
Double Glove (Nitrile)

In Solution Splash/Vapor Risk

Click to download full resolution via product page

Figure 1: Pre-operational risk assessment workflow for selecting engineering controls.
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Personal Protective Equipment (PPE) Matrix

Standard latex gloves are insufficient for nitro-aromatics due to their lipophilicity.
e Primary Barrier (Hands): Nitrile (minimum 0.11 mm thickness) for incidental contact.

e High-Risk Barrier: For prolonged handling or solution preparation, use Silver Shield
(Laminate) gloves under nitrile gloves.

e Respiratory: If working outside a fume hood (not recommended), a P95/P3 particulate
respirator is mandatory.

Operational Protocol: Weighing & Transfer

Objective: Eliminate static-induced dust dispersion.

Environment: Operate strictly within a certified chemical fume hood (Face velocity: 0.5 m/s).

Static Control: Use an ionizing fan or anti-static gun on the weighing boat and spatula. Nitro
compounds in dry powder form can accumulate static charge, leading to "jumping" powder.

Transfer: Do not dump powder. Use a gentle tapping motion.

Solubilization: Add solvent to the solid, not solid to the solvent, to prevent puff-back.

Emergency Response & Stability

In the event of containment breach, immediate action is required.[3] This protocol prioritizes the
neutralization of the phenol/nitro risks.

Emergency Decision Tree
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Exposure Incident

Exposure Type?

N

Skin Contact Eye Contact Inhalation
1. Blot excess (Dry) 1. Fresh Air

1. Irrigate (15m)

2. Wash with Soap/Water (15m) 2. Consult Ophthalmologist

3. Monitor for Cyanosis

2. Oxygen if dyspneic
3. Medical Eval (Methemoglobin)

Click to download full resolution via product page

Figure 2: Emergency response triage for exposure to nitro-phenolic esters.

Spill Management

» Dry Spill: Do not sweep (generates dust). Cover with a wet paper towel (dampened with
water/surfactant) to suppress dust, then scoop into a waste container.

o Wet Spill: Absorb with inert material (Vermiculite or Sand). Do not use sawdust, as nitro
compounds can react with cellulose under acidic/oxidizing conditions.

Waste Management
Disposal must align with RCRA and local regulations for nitro-organic waste.
 Classification: Hazardous Chemical Waste.

e Segregation: Keep separate from strong oxidizers and strong bases (bases can induce
hydrolysis to the parent nitrophenol, changing the risk profile).
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» Method: High-temperature incineration is the only validated method for complete destruction
of the nitro-aromatic ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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